Cas no 872987-81-0 (N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872987-81-0
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 5509514
• Update Time: 2025-05-25

N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(2-methoxyphenyl)methyl]-2-[[6-(3-pyridinyl)-3-pyridazinyl]thio]-
• N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H18N4O2S/c1-25-17-7-3-2-5-15(17)12-21-18(24)13-26-19-9-8-16(22-23-19)14-6-4-10-20-11-14/h2-11H,12-13H2,1H3,(H,21,24)
• InChI Key： RBYAOHSYJOPSGQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Additional information on N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

N-(2-Methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 872987-81-0, known as N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, which have been explored in recent studies.

N-(2-Methoxyphenyl)methyl is a key structural component of this molecule, contributing to its stability and bioavailability. The presence of the methoxy group at the 2-position of the phenyl ring enhances the compound's solubility and metabolic profile, making it a favorable candidate for drug development. Additionally, the acetamide group plays a crucial role in modulating the molecule's pharmacokinetic properties, ensuring optimal delivery to target sites within the body.

The core of this compound is the 6-(pyridin-3-yl)pyridazine ring system, which is further substituted with a sulfanyl (thioether) group at the 3-position. Pyridazine, a six-membered aromatic ring with two adjacent nitrogen atoms, is known for its versatility in medicinal chemistry. The substitution pattern in this compound has been strategically designed to enhance its binding affinity to specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs). Recent studies have highlighted the importance of pyridazine derivatives in inhibiting various enzymes associated with neurodegenerative diseases and cancer.

The synthesis of N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediates such as 6-chloropyridazine derivatives and subsequent coupling reactions to introduce the thioether functionality. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

Recent research has focused on evaluating the biological activity of this compound in various disease models. For instance, studies have demonstrated its potential as an antiproliferative agent against cancer cell lines, particularly in breast and colon cancer models. The compound's ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR pathway, suggests its role in controlling tumor growth and metastasis.

In addition to its antiproliferative effects, this compound has shown promise in modulating neuroprotective pathways. Preclinical studies indicate that it may alleviate oxidative stress and inflammation in models of Alzheimer's disease and Parkinson's disease. The presence of the methoxyphenyl group is believed to contribute to its neuroprotective properties by enhancing its ability to cross the blood-brain barrier.

The pharmacokinetic profile of N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide has been extensively studied using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These studies reveal that the compound exhibits favorable absorption and distribution characteristics, with moderate clearance rates that ensure sustained therapeutic levels in vivo.

From an environmental perspective, this compound has been assessed for its eco-toxicological impact. Studies indicate that it degrades under aerobic conditions, minimizing its persistence in aquatic environments. This aligns with current regulatory requirements for sustainable drug development.

In conclusion, N-(2-methoxyphenyl)methyl-2-{6-(pyridin-3-y1)pyridazin=3= ylsulfanyl}acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activities, position it as a strong candidate for further preclinical and clinical development across multiple therapeutic areas.